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Compound of Interest

Compound Name: Europium-153

Cat. No.: B178974

Technical Data Sheet: Isotopic Properties of
Europium-153

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the key physical properties of the
stable isotope Europium-153 (*>3Eu), including its natural abundance and precise isotopic
mass. This data is crucial for applications in nuclear science, materials research, and as a
reference in various spectroscopic and analytical techniques.

Europium (63Eu) is a lanthanide element with two naturally occurring stable isotopes: >1Eu
and >3Eu.[1][2][3] Of these, Europium-153 is the more abundant.[2][3]

Quantitative Isotopic Data

The fundamental nuclear properties of Europium's stable isotopes are summarized below for
comparative analysis.
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Natural Abundance

Isotope Isotopic Mass (Da) Nuclear Spin (1)
(atom %)

Europium-151 47.81 (3) 150.919702 (8) 5/2

Europium-153 52.19 (3) 152.921225 (4) 5/2

Data sourced from the
WebElements
Periodic Table.[1]

Isotopic Relationship Diagram

The following diagram illustrates the position of Europium-153 relative to its sister stable
isotope within the element Europium.
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Caption: Natural Isotopes of Europium.

Note on Methodologies: The data presented herein for natural abundance and isotopic mass
are standardized values derived from mass spectrometry and other nuclear characterization
techniques. As these are fundamental physical constants, specific experimental protocols are
not detailed in this summary. For information on the original determination of these values,
researchers may consult publications from the IUPAC Commission on Isotopic Abundances
and Atomic Weights.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b178974?utm_src=pdf-custom-synthesis
https://www.webelements.com/europium/isotopes.html
https://en.wikipedia.org/wiki/Isotopes_of_europium
https://www.chemeurope.com/en/encyclopedia/Isotopes_of_europium.html
https://ciaaw.org/europium.htm
https://ciaaw.org/europium.htm
https://www.benchchem.com/product/b178974#what-is-the-natural-abundance-and-isotopic-mass-of-europium-153
https://www.benchchem.com/product/b178974#what-is-the-natural-abundance-and-isotopic-mass-of-europium-153
https://www.benchchem.com/product/b178974#what-is-the-natural-abundance-and-isotopic-mass-of-europium-153
https://www.benchchem.com/product/b178974#what-is-the-natural-abundance-and-isotopic-mass-of-europium-153
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b178974?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

